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Compound of Interest

Compound Name: (24R)-MC 976

Cat. No.: B10800398

Get Quote

CAS Number: 112849-14-6

This technical guide provides a comprehensive overview of (24S)-MC 976, a synthetic analog

of Vitamin D3, for researchers, scientists, and drug development professionals. The document

details its mechanism of action, cellular effects, and relevant experimental protocols, with a

focus on its potential as a modulator of cellular processes.

Core Compound Information
(24S)-MC 976 is a derivative of Vitamin D3, a group of secosteroids known for their crucial role

in calcium homeostasis and a wide range of other biological processes.[1] As an analog of

calcitriol, the biologically active form of Vitamin D, (24S)-MC 976 is designed to elicit specific

cellular responses, often with a more favorable therapeutic profile than the natural hormone.

Property Value

CAS Number 112849-14-6

Molecular Formula C₂₇H₄₂O₃

Molecular Weight 414.62 g/mol

Synonyms (24S)-MC-976, (24S)-MC976
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Mechanism of Action and Signaling Pathway
The primary mechanism of action for Vitamin D analogs like (24S)-MC 976 involves their

interaction with the Vitamin D Receptor (VDR), a nuclear transcription factor. Upon binding, the

(24S)-MC 976-VDR complex heterodimerizes with the Retinoid X Receptor (RXR). This

complex then binds to specific DNA sequences known as Vitamin D Response Elements

(VDREs) in the promoter regions of target genes, thereby modulating their transcription.

This signaling cascade ultimately influences a variety of cellular functions, including cell

proliferation, differentiation, and apoptosis. The specific downstream effects of (24S)-MC 976

are dependent on the cell type and the complement of co-regulatory proteins present.
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Caption: Vitamin D Receptor (VDR) signaling pathway activated by (24S)-MC 976.
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Biological Activity: Antiproliferative Effects
A key area of investigation for Vitamin D analogs is their antiproliferative activity, making them

potential candidates for cancer therapy. While specific quantitative data for the antiproliferative

activity of (24S)-MC 976, such as IC50 values, are not readily available in the public domain,

the general activity of Vitamin D compounds suggests that it likely inhibits the growth of various

cancer cell lines. The potency of such analogs can vary significantly based on their specific

chemical structure.

Experimental Protocols
The following are generalized protocols that can be adapted for the investigation of (24S)-MC

976's biological activity.

Cell Proliferation Assay (MTT Assay)
This protocol is designed to assess the effect of (24S)-MC 976 on the proliferation of adherent

cancer cell lines.

Materials:

(24S)-MC 976

Target cancer cell line (e.g., MCF-7, LNCaP)

Complete cell culture medium

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO (Dimethyl sulfoxide)

Phosphate-buffered saline (PBS)

Incubator (37°C, 5% CO₂)

Microplate reader
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Procedure:

Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100

µL of complete medium and incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of (24S)-MC 976 in complete medium.

Remove the old medium from the wells and add 100 µL of the diluted compound solutions.

Include a vehicle control (medium with the same concentration of solvent used to dissolve

(24S)-MC 976).

Incubation: Incubate the plates for 48-72 hours.

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours.

Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value.
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Caption: Workflow for assessing antiproliferative activity using an MTT assay.

Gene Expression Analysis (Quantitative PCR)
This protocol outlines the steps to measure changes in the expression of VDR target genes

following treatment with (24S)-MC 976.

Materials:

(24S)-MC 976

Target cell line

6-well plates

RNA extraction kit

cDNA synthesis kit

qPCR master mix

Primers for target genes (e.g., CYP24A1, p21) and a housekeeping gene (e.g., GAPDH)

qPCR instrument

Procedure:

Cell Culture and Treatment: Seed cells in 6-well plates and treat with (24S)-MC 976 at the

desired concentration for a specific time period (e.g., 24 hours).

RNA Extraction: Harvest the cells and extract total RNA using a commercial kit according to

the manufacturer's instructions.

cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

qPCR: Perform quantitative PCR using the synthesized cDNA, gene-specific primers, and a

qPCR master mix.
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Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold

change in gene expression in treated cells compared to control cells, normalized to the

housekeeping gene.

Conclusion
(24S)-MC 976 represents a promising Vitamin D3 analog with potential applications in research

and drug development, particularly in areas where modulation of cell proliferation and

differentiation is desired. Its activity through the VDR signaling pathway provides a clear

mechanistic basis for its cellular effects. Further research is warranted to fully elucidate its

specific biological activities and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10800398?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/IC-50-values-for-compounds-24-33-36-40-44-and-nitroxoline-in-PC-cell-lines_tbl1_342491203
https://www.benchchem.com/product/b10800398/docs#in-depth-technical-guide-to-24s-mc-976
https://www.benchchem.com/product/b10800398/docs#in-depth-technical-guide-to-24s-mc-976
https://www.benchchem.com/product/b10800398/docs#in-depth-technical-guide-to-24s-mc-976
https://www.benchchem.com/product/b10800398/docs#in-depth-technical-guide-to-24s-mc-976
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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